Cas no 1353979-64-2 (2-Amino-N-methyl-N-(1-thiazol-2-yl-ethyl)-acetamide)

• Product Name: 2-Amino-N-methyl-N-(1-thiazol-2-yl-ethyl)-acetamide
• CAS No: 1353979-64-2
• MF: C₈H₁₃N₃OS
• MW: 199.273319959641
• CID: 2167963
• Update Time: 2025-05-25

2-Amino-N-methyl-N-(1-thiazol-2-yl-ethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-methyl-n-(1-thiazol-2-yl-ethyl)-acetamide
• 2-Amino-N-methyl-N-(1-(thiazol-2-yl)ethyl)acetamide
• AM94350
• 2-Amino-N-methyl-N-(1-thiazol-2-ylethyl)acetamide
• 2-Amino-N-methyl-N-(1-thiazol-2-yl-ethyl)-acetamide

• Inchi： 1S/C8H13N3OS/c1-6(8-10-3-4-13-8)11(2)7(12)5-9/h3-4,6H,5,9H2,1-2H3
• InChI Key： WWYOWGNATOFJHG-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C)N(C)C(CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Topological Polar Surface Area: 87.5

Experimental Properties

• Color/Form: NA
• Flash Point: 182.5±24.0 °C

2-Amino-N-methyl-N-(1-thiazol-2-yl-ethyl)-acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-methyl-N-(1-thiazol-2-yl-ethyl)-acetamide

2-Amino-N-methyl-N-(1-thiazol-2-yl-ethyl)-acetamide (CAS No. 1353979-64-2): A Comprehensive Overview

The compound 2-Amino-N-methyl-N-(1-thiazol-2-yl-ethyl)-acetamide, identified by the CAS registry number 1353979-64-2, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of acetamides, which are widely studied for their diverse biological activities and synthetic versatility. The molecule's structure incorporates a thiazole ring, an amino group, and a methyl-substituted amide functional group, making it a promising candidate for drug discovery and development.

Recent advancements in computational chemistry and medicinal chemistry have shed light on the biological activity and synthetic pathways of this compound. Researchers have explored its potential as a modulator of cellular signaling pathways, particularly in the context of neurodegenerative diseases and cancer. The thiazole moiety, a heterocyclic ring containing sulfur and nitrogen atoms, is known for its ability to interact with various biological targets, such as enzymes and receptors, enhancing the compound's pharmacological profile.

One of the most notable studies on 1353979-64-2 involves its role as an inhibitor of histone deacetylases (HDACs). HDACs are enzymes that regulate gene expression by modifying chromatin structure, and their dysregulation is implicated in several diseases, including cancer and Alzheimer's disease. The compound's ability to inhibit HDACs suggests its potential as a therapeutic agent in these areas. Furthermore, its structural flexibility allows for modifications that could improve bioavailability and reduce off-target effects.

The synthesis of 2-Amino-N-methyl-N-(1-thiazol-2-yl-ethyl)-acetamide involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. Key steps include the formation of the thiazole ring through cyclization reactions and the subsequent functionalization to introduce the amide group. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for biological testing.

In terms of pharmacokinetics, studies have shown that this compound exhibits moderate solubility in aqueous solutions, which is critical for its absorption and distribution within the body. However, its stability under physiological conditions remains an area of active investigation. Efforts are underway to develop prodrugs or delivery systems that enhance its stability and bioavailability without compromising its therapeutic efficacy.

The application of machine learning algorithms to predict the compound's toxicity profiles has provided valuable insights into its safety profile. These models suggest that 1353979-64-2 has a favorable toxicity profile compared to other HDAC inhibitors currently in clinical use. However, further preclinical studies are required to confirm these findings and establish its safety margins.

Another emerging area of research focuses on the combination therapy potential of this compound. By combining it with other drugs targeting complementary pathways, researchers aim to enhance therapeutic outcomes while minimizing adverse effects. For instance, combining it with chemotherapeutic agents or immunotherapies could synergistically improve treatment efficacy in cancer patients.

In conclusion, 2-Amino-N-methyl-N-(1-thiazol-2-yl-ethyl)-acetamide (CAS No. 1353979-64-2) represents a promising lead compound in drug discovery with applications spanning neurology, oncology, and beyond. Its unique structure, coupled with recent advancements in synthetic chemistry and computational modeling, positions it as a valuable tool for addressing unmet medical needs. As research continues to uncover its full potential, this compound holds the promise of becoming an integral part of future therapeutic strategies.